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Compound of Interest

Compound Name: Dabigatran-13C-d3

Cat. No.: B15556129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dabigatran is a potent, direct thrombin inhibitor used for the prevention of stroke and systemic

embolism.[1] In drug development and clinical research, accurate quantification of dabigatran

in biological matrices is crucial. Dabigatran-13C-d3 is a stable isotope-labeled internal

standard, considered the gold standard for quantitative bioanalysis by liquid chromatography-

tandem mass spectrometry (LC-MS/MS).[1] Its use allows for high accuracy and precision by

compensating for variability during sample preparation and analysis.[1] These application notes

provide detailed protocols for the preparation, storage, and use of Dabigatran-13C-d3
solutions.

Data Presentation
Quantitative data for the preparation of Dabigatran-13C-d3 solutions are summarized in the

tables below for easy reference and comparison.

Table 1: Properties and Solubility of Dabigatran-13C-d3

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15556129?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4350494/
https://www.benchchem.com/product/b15556129?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4350494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4350494/
https://www.benchchem.com/product/b15556129?utm_src=pdf-body
https://www.benchchem.com/product/b15556129?utm_src=pdf-body
https://www.benchchem.com/product/b15556129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₄[¹³C]H₂₂D₃N₇O₃ [2]

Molecular Weight 475.5 g/mol [2]

Appearance White to off-white solid [3]

Solubility

Soluble in Methanol, DMSO

(0.5 mg/mL at 25°C), and

acidic solutions

[2][3]

Purity ≥99% deuterated forms (d₁-d₃) [2]

Table 2: Recommended Concentrations for Dabigatran-13C-d3 Solutions

Solution Type
Recommended
Concentration

Common Solvent Application

Stock Solution 1 mg/mL Methanol
Preparation of working

solutions

Working Solution 100 ng/mL

Methanol:Water (1:1,

v/v) or

Acetonitrile:Water

(1:1, v/v)

Spiking into calibration

standards, quality

controls, and unknown

samples

Table 3: Storage and Stability of Dabigatran-13C-d3

Form
Storage
Temperature

Stability Source

Solid -20°C ≥ 4 years [3]

In solvent -80°C Up to 1 year [4]
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Protocol 1: Preparation of Dabigatran-13C-d3 Stock
Solution (1 mg/mL)
Materials:

Dabigatran-13C-d3 solid

Methanol (LC-MS grade)

Analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Pipettes

Vortex mixer

Procedure:

Allow the vial of Dabigatran-13C-d3 solid to equilibrate to room temperature before opening

to prevent condensation.

Accurately weigh the required amount of Dabigatran-13C-d3 solid using an analytical

balance.

Transfer the weighed solid to a clean, dry volumetric flask.

Add a small amount of methanol to the flask to dissolve the solid.

Vortex the flask gently until the solid is completely dissolved.

Add methanol to the flask up to the calibration mark.

Cap the flask and invert it several times to ensure a homogeneous solution.

Label the flask clearly with the compound name, concentration, solvent, and preparation

date.
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Store the stock solution at -80°C for long-term storage.[4]

Protocol 2: Preparation of Dabigatran-13C-d3 Working
Solution (100 ng/mL)
Materials:

Dabigatran-13C-d3 stock solution (1 mg/mL)

Methanol (LC-MS grade)

Ultrapure water

Volumetric flasks

Pipettes

Procedure:

Perform serial dilutions of the 1 mg/mL stock solution to obtain the final working solution

concentration of 100 ng/mL.

For example, to prepare a 10 µg/mL intermediate solution, pipette 10 µL of the 1 mg/mL

stock solution into a 1 mL volumetric flask and dilute with methanol:water (1:1, v/v).

To prepare the 100 ng/mL working solution, pipette 10 µL of the 10 µg/mL intermediate

solution into a 1 mL volumetric flask and dilute with methanol:water (1:1, v/v).

Label the working solution clearly and store at 2-8°C for short-term use or at -20°C for longer

periods.

Protocol 3: Use of Dabigatran-13C-d3 as an Internal
Standard in Plasma Sample Analysis
Materials:

Plasma samples (calibration standards, quality controls, and unknown samples)
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Dabigatran-13C-d3 working solution (e.g., 100 ng/mL)

Acetonitrile with 0.1% formic acid (protein precipitation agent)

Microcentrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Thaw plasma samples at room temperature.

To a 50 µL aliquot of each plasma sample in a microcentrifuge tube, add a known volume of

the Dabigatran-13C-d3 working solution (e.g., 10 µL of 100 ng/mL solution).[1]

Vortex briefly to mix.

Add 150 µL of cold acetonitrile containing 0.1% formic acid to precipitate plasma proteins.[1]

Vortex vigorously for 30 seconds.

Centrifuge at 10,000 x g for 10 minutes at 4°C.[5]

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

Optionally, the supernatant can be evaporated to dryness under a gentle stream of nitrogen

and reconstituted in the mobile phase.[5]

Mandatory Visualization
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Analysis

Prepare 1 mg/mL Stock Solution in Methanol Prepare 100 ng/mL Working Solution via Serial Dilution Add Dabigatran-13C-d3 Working Solution to Plasma Sample
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Transfer Supernatant

Inject Supernatant into LC-MS/MS
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Caption: Experimental Workflow for Dabigatran-13C-d3 Solution Preparation and Use.
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Quantitative Analysis Principle

Compensation for Variability
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Caption: Rationale for using Dabigatran-13C-d3 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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